[(4-Chlorophenyl)methyl](2-methylbutan-2-YL)amine

Specification

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-methylbutan-2-amine
• Standard InChI: InChI=1S/C12H18ClN/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h5-8,14H,4,9H2,1-3H3
• Standard InChI Key: PHUOXOYSTGRBLU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=C(C=C1)Cl

Introduction

[Introduction to (4-Chlorophenyl)methylamine](pplx://action/followup)

(4-Chlorophenyl)methylamine is an organic compound that belongs to the class of amines. It is characterized by a chlorophenyl group attached to a branched alkyl amine, specifically a 2-methylbutan-2-yl group. This compound is of interest in various scientific fields due to its unique chemical structure and potential applications in medicinal chemistry and pharmacological research.

Synthesis and Chemical Reactions

The synthesis of (4-Chlorophenyl)methylamine typically involves nucleophilic substitution reactions. Key reactants in its synthesis include 4-chlorobenzyl chloride and 2-methylbutan-2-amine. The presence of the chlorine atom in the para position of the phenyl ring contributes to its reactivity and biological activity.

Comparison with Similar Compounds

Similar compounds, such as (3-Bromo-4-chlorophenyl)methylamine, also feature halogenated aromatic rings linked to alkyl amines. These compounds are notable for their sensitivity to oxidation and substitution reactions due to the presence of halogens, which can influence their biological activity.

Comparison Table

Compound	Molecular Formula	Molecular Weight	Halogen Substituents
(4-Chlorophenyl)methylamine	C12H18ClN	211.73 g/mol	Chlorine
(3-Bromo-4-chlorophenyl)methylamine	C10H13BrClN	276.60 g/mol	Bromine, Chlorine